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Compound of Interest

3-Bromo-5-methylpyridine-2-
Compound Name:
carboxylic acid

Cat. No.: B578522

This technical guide provides a comprehensive overview of 3-Bromo-5-methylpyridine-2-
carboxylic acid, a substituted pyridine derivative of interest in chemical synthesis and
potential pharmaceutical applications. This document details its chemical identity,
physicochemical properties, and key experimental protocols for its synthesis, tailored for
researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-
bromo-5-methylpyridine-2-carboxylic acid.[1][2] It is also known by synonyms such as 3-
Bromo-5-methylpicolinic acid and 3-Bromo-2-carboxy-5-methylpyridine.[2][3][4] The chemical
structure consists of a pyridine ring substituted with a bromine atom at the 3-position, a methyl
group at the 5-position, and a carboxylic acid group at the 2-position.

Below is a diagram illustrating the chemical structure of 3-Bromo-5-methylpyridine-2-
carboxylic acid.

Caption: 2D structure of 3-Bromo-5-methylpyridine-2-carboxylic acid.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Bromo-5-methylpyridine-2-carboxylic
acid is presented in the table below. This data is essential for its handling, characterization,
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and application in experimental settings.

Property Value Source
Molecular Formula C7HeBrNO2 [2][3]
Molecular Weight 216.03 g/mol [2][3][5]
CAS Number 1211515-68-2 [1][3]
Appearance White solid [3]
Purity 97% [3]

BAFGEDISONEYIX-
InChiKey [2][4]
UHFFFAOYSA-N

SMILES CC1=CC(=C(N=C1)C(=0)0)Br  [2]

Synthesis Protocols

The synthesis of pyridine carboxylic acids and their derivatives is a fundamental process in
organic chemistry, often serving as key intermediates in the preparation of more complex
molecules.

A. Synthesis of 5-Bromo-3-methylpyridine-2-carboxylic acid (Isomer)

A common synthetic route for a structural isomer, 5-bromo-3-methylpyridine-2-carboxylic acid,
involves the hydrolysis of the corresponding nitrile. While not the exact compound of focus, this
protocol illustrates a general strategy that could be adapted.

e Step 1: Hydrolysis of 5-bromo-3-methylpyridine-2-carbonitrile

[¢]

Dissolve 5-bromo-3-methylpyridine-2-carbonitrile (3.9 g, 20 mmol) in ethanol (30 mL).

[¢]

Add 6.0 M aqueous sodium hydroxide solution (15 mL).

Stir the reaction mixture at 80 °C for 1.5 hours.

o

o

Monitor the reaction for completion.
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o Concentrate the reaction mixture and dilute it with water.

o Extract the agueous phase with ethyl acetate to remove any non-acidic impurities.
o Acidify the aqueous phase to a pH of 2-3 with hydrochloric acid.

o Extract the product with ethyl acetate.

o Wash the combined organic phases with saturated brine, dry over anhydrous sodium
sulfate, filter, and concentrate to yield the final product.[6]

The following diagram outlines the workflow for this synthesis.
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Synthesis Workflow for 5-Bromo-3-methylpyridine-2-carboxylic acid
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Caption: Experimental workflow for the synthesis of an isomeric compound.
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B. General Considerations for Synthesis of 3-Bromo-5-methylpyridine-2-carboxylic acid

A plausible synthetic route for 3-Bromo-5-methylpyridine-2-carboxylic acid could involve the
bromination of 5-methylpyridine-2-carboxylic acid.[4] This electrophilic aromatic substitution
would likely use a brominating agent such as N-bromosuccinimide (NBS) in the presence of a
suitable catalyst.[4] The regioselectivity of the bromination would be a critical factor to control to
ensure the desired isomer is obtained.

Biological and Pharmaceutical Relevance

While specific biological activity data for 3-Bromo-5-methylpyridine-2-carboxylic acid is not
extensively documented in the provided search results, related structures have shown
significant pharmaceutical potential. For instance, a derivative, 5-bromo-2-methoxy-6-
methylaminopyridine-3-carboxylic acid, is a component of a potent antagonist for dopamine D2
and D3 receptors, as well as serotonin-3 (5-HT3) receptors.[7] This suggests that the bromo-
methyl-pyridine carboxylic acid scaffold could be a valuable pharmacophore for developing
novel therapeutics targeting these receptors, which are implicated in various neurological and
psychiatric disorders. Further research into the biological effects of 3-Bromo-5-
methylpyridine-2-carboxylic acid and its derivatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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